Cas no 1681-17-0 (4-Acetyl-4-methylheptanedinitrile)

1681-17-0 structure
Product name:4-Acetyl-4-methylheptanedinitrile
4-Acetyl-4-methylheptanedinitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Acetyl-4-methylheptanedinitrile
- 3-Acetyl-3-methylpentanedicarbonitrile
- 4-Acetyl-4-methylpimelonitrile
- 2CN
- 3-Acetyl-3-methyl-pentan-1,5-dicarbonitril
- 4-Acetyl-4-methyl-heptandinitril
- 4-acetyl-4-methyl-heptanedinitrile
- 4-Methyl-4-acetyl-pimelinsaeure-dinitril
- HEPTANEDINITRILE,4-ACETYL-4-METHYL
- RARECHEM AQ A3 0172
- 4-acetyl-4-methyl-heptanedinitril
- 3-ACETYL-1,5-DICYANO-3-METHYLPENTANE
- 3-ACETYL-3-METHYLPENTANE-1,5-DICARBONITRILE
- A810939
- 2,2-Bis(.beta.-cyanoethyl)-3-butanone
- 1681-17-0
- WLN: NC2X1&V1&2CN
- XWNSFEAWWGGSKJ-UHFFFAOYSA-N
- 4-03-00-01855 (Beilstein Handbook Reference)
- DTXSID4075116
- NSC-404930
- Potassiumbromate
- 3,3-Bis(2-cyanoethyl)-2-butanon
- NSC404930
- NSC 2767
- HEPTANEDINITRILE, 4-ACETYL-4-METHYL-
- AI3-13063
- NSC 404930
- SCHEMBL11561721
- NSC-2767
- NSC2767
- UNII-4Q44E9MB5R
- 2,2-Bis(beta-cyanoethyl)-3-butanone
- 4Q44E9MB5R
- FT-0617399
- BRN 1769600
- AKOS022181701
- gamma-Acetyl-gamma-methylpimelonitrile
-
- MDL: MFCD00052863
- Inchi: InChI=1S/C10H14N2O/c1-9(13)10(2,5-3-7-11)6-4-8-12/h3-6H2,1-2H3
- InChI Key: XWNSFEAWWGGSKJ-UHFFFAOYSA-N
- SMILES: CC(=O)C(C)(CCC#N)CCC#N
Computed Properties
- Exact Mass: 178.11100
- Monoisotopic Mass: 178.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.6A^2
- Surface Charge: 0
- XLogP3: 0.4
- Tautomer Count: 2
Experimental Properties
- Color/Form: Not determined.
- Density: 1.003
- Melting Point: 66-67°C
- Boiling Point: 381.3°Cat760mmHg
- Flash Point: 184.4°C
- Refractive Index: 1.455
- PSA: 64.65000
- LogP: 2.18926
- Solubility: Not determined
4-Acetyl-4-methylheptanedinitrile Security Information
- Hazardous Material transportation number:3276
- Hazard Category Code: 20/21/22
- Safety Instruction: S22-S36/37
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R20/21/22
- HazardClass:6.1
- Packing Group:III
- Hazard Level:6.1
- PackingGroup:III
4-Acetyl-4-methylheptanedinitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Acetyl-4-methylheptanedinitrile Related Literature
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Monika Mazik,Christoph Geffert Org. Biomol. Chem., 2011,9, 2319-2326
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Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
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Fulin Yang,Pingping Zhao,Xing Hua,Wei Luo,Gongzhen Cheng,Wei Xing,Shengli Chen J. Mater. Chem. A, 2016,4, 16057-16063
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Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265
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Ahmad A. Awad,Afshin Houshang,Randy K. Dumas Nanoscale, 2017,9, 1285-1291
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Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
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Hidemasa Hikawa,Hirokazu Imamura,Shoko Kikkawa,Isao Azumaya Green Chem., 2018,20, 3044-3049
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Dan-Dan Wang,Qiang Jin,Li-Wei Zou,Jie Hou,Xia Lv,Wei Lei,Hai-Ling Cheng,Guang-Bo Ge,Ling Yang Chem. Commun., 2016,52, 3183-3186
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1681-17-0)3-ACETYL-3-METHYLPEN
Purity:98%
Quantity:Company Customization
Price ($):discuss personally